Cas no 1396871-27-4 (N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-3-(trifluoromethyl)benzamide)

• Product Name: N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-3-(trifluoromethyl)benzamide
• CAS No: 1396871-27-4
• MF: C₂₀H₁₉F₃N₆O
• MW: 416.399673700333
• CID: 5365510
• Update Time: 2025-06-13

N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[[2-methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl]amino]ethyl]-3-(trifluoromethyl)benzamide
• N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-3-(trifluoromethyl)benzamide

• Inchi： 1S/C20H19F3N6O/c1-13-27-17(12-18(28-13)29-16-7-2-3-8-24-16)25-9-10-26-19(30)14-5-4-6-15(11-14)20(21,22)23/h2-8,11-12H,9-10H2,1H3,(H,26,30)(H2,24,25,27,28,29)
• InChI Key： VHGMUUUBTUTAJI-UHFFFAOYSA-N
• SMILES： C(NCCNC1C=C(NC2=NC=CC=C2)N=C(C)N=1)(=O)C1=CC=CC(C(F)(F)F)=C1

Additional information on N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-3-(trifluoromethyl)benzamide

Comprehensive Overview of N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-3-(trifluoromethyl)benzamide (CAS No. 1396871-27-4)

The compound N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-3-(trifluoromethyl)benzamide (CAS No. 1396871-27-4) is a sophisticated small molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its intricate structure featuring a pyrimidine core, pyridine moiety, and a trifluoromethylbenzamide group, this compound exemplifies the innovative design strategies employed in modern pharmaceutical research. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that has revolutionized cancer therapy and other therapeutic areas.

In recent years, the demand for targeted therapies and precision medicine has surged, driving the exploration of novel compounds like N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-3-(trifluoromethyl)benzamide. Its unique structural attributes suggest potential interactions with key biological pathways, making it a subject of intense study in oncology and inflammatory diseases. The presence of the trifluoromethyl group is particularly noteworthy, as this moiety is known to enhance metabolic stability and bioavailability, addressing common challenges in drug development.

The synthesis and characterization of CAS No. 1396871-27-4 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for reproducible research outcomes. As the scientific community continues to explore its pharmacological properties, questions such as "What are the binding affinities of N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-3-(trifluoromethyl)benzamide?" and "How does its structure-activity relationship compare to other kinase inhibitors?" are frequently searched in academic databases and AI-driven platforms.

Beyond its potential therapeutic applications, N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-3-(trifluoromethyl)benzamide also serves as a valuable tool in chemical biology. Researchers utilize it to probe enzyme mechanisms and validate drug targets, contributing to the broader understanding of cellular signaling networks. The compound's versatility underscores its importance in both basic and applied research, aligning with the growing emphasis on translational science.

In the context of drug repurposing, another hot topic in pharmaceutical research, CAS No. 1396871-27-4 presents intriguing possibilities. Its multi-target potential could unlock new indications beyond its initial scope, a strategy that has gained traction due to its cost-effectiveness and accelerated timelines. This aligns with the increasing focus on sustainable drug development and open innovation in the life sciences sector.

As the scientific landscape evolves, N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-3-(trifluoromethyl)benzamide remains a compound of high interest. Its study not only advances our knowledge of molecular interactions but also holds promise for addressing unmet medical needs. With ongoing research and collaboration, this compound may soon emerge as a cornerstone in the next generation of therapeutics.